Cas no 1690521-22-2 (3-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)aniline)

• Product Name: 3-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)aniline
• CAS No: 1690521-22-2
• MF: C₈H₉N₅
• MW: 175.190560102463
• MDL: MFCD30077838
• CID: 5181190
• Update Time: 2025-07-20

3-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-methyl-2-(2H-tetrazol-5-yl)-
• 3-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)aniline

• MDL： MFCD30077838
• Inchi： 1S/C8H9N5/c1-5-3-2-4-6(9)7(5)8-10-12-13-11-8/h2-4H,9H2,1H3,(H,10,11,12,13)
• InChI Key： NQNIKOXHIQYVAK-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(C)=C1C1=NNN=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 3-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)aniline

Comprehensive Overview of 3-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)aniline (CAS No. 1690521-22-2): Properties, Applications, and Research Insights

3-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)aniline, identified by its CAS number 1690521-22-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound features a unique molecular structure combining an aniline moiety with a tetrazole ring, making it a versatile intermediate for synthesizing bioactive molecules. Its chemical stability and functional group reactivity have positioned it as a key candidate for drug discovery and advanced material development.

Recent studies highlight the growing demand for tetrazole-containing compounds due to their role in modulating biological activity. Researchers are particularly interested in how 3-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)aniline can be leveraged to design small-molecule inhibitors targeting enzymes or receptors. The compound’s nitrogen-rich heterocycle contributes to its potential in medicinal chemistry, where it may enhance binding affinity or metabolic stability. This aligns with current trends in precision medicine and structure-activity relationship (SAR) optimization.

From a synthetic perspective, the preparation of CAS 1690521-22-2 often involves multistep organic reactions, including cyclization and functional group transformations. Innovations in green chemistry have also explored catalytic methods to improve yield and reduce waste. Such advancements address the broader industry focus on sustainable synthesis, a topic frequently searched in academic and industrial forums.

Beyond pharmaceuticals, 3-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)aniline has potential applications in agrochemicals and coordination chemistry. Its ability to act as a ligand for metal ions opens doors for designing catalysts or sensors. This versatility is reflected in patent literature, where derivatives of this compound are claimed for diverse technological uses.

Analytical characterization of 1690521-22-2 typically employs techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and validate structural integrity, critical for reproducibility in research. Discussions around analytical method validation and quality control are prevalent in online scientific communities, underscoring the compound’s relevance.

In summary, 3-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)aniline exemplifies the intersection of chemical innovation and applied research. Its multifaceted applications—from drug design to materials science—make it a compelling subject for ongoing investigation. As interest grows in heterocyclic chemistry and tailored molecular architectures, this compound is poised to remain at the forefront of scientific inquiry.